N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C15H14N2O2S/c1-9-10(2)20-15(13(9)8-16)17-14(18)11-5-4-6-12(7-11)19-3/h4-7H,1-3H3,(H,17,18)
• InChI Key: NDALPPYZEXEHFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=CC(=CC=C2)OC)C
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol
• CAS No.: 329221-68-3

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-methoxybenzamide, also known as CTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CTB is a small molecule that has a molecular weight of 311.35 g/mol.

Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research on compounds with similar structures involves studying their molecular structures, intermolecular interactions, and the effects of these interactions on molecular geometry. For example, studies on related compounds like N-3-hydroxyphenyl-4-methoxybenzamide have utilized single-crystal X-ray diffraction and DFT calculations to understand the influence of dimerization and crystal packing on molecular geometry. These studies are crucial for designing molecules with desired physical and chemical properties (Karabulut et al., 2014).

Synthetic Methodology and Catalysis

The development of synthetic methodologies involving related compounds often focuses on improving the efficiency and selectivity of chemical reactions. Research in this area includes the Rhodium(III)-catalyzed chemodivergent annulations between N-methoxybenzamides and sulfoxonium ylides, showcasing advanced techniques in C-H activation and the formation of complex molecules (Xu et al., 2018).

Pharmaceutical Applications

The structural motifs found in similar compounds are explored for potential pharmaceutical applications, including the synthesis and characterization of potent inhibitors targeting bacterial cell division proteins or viral enzymes. Such studies lead to the identification of new drug candidates with improved pharmaceutical properties (Haydon et al., 2010).

Photophysical Properties

Research into the photophysical properties of structurally related compounds, such as the study of photoinduced intramolecular charge transfer in N-aryl-substituted trans-4-aminostilbenes, provides insights into the design of materials for optical applications. This includes understanding how substituents and molecular geometry affect the electronic properties and behavior of molecules under light excitation (Yang et al., 2004).